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Compound of Interest

Compound Name: 1,4-Dibromonaphthalene

Cat. No.: B041722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 1,4-
dibromonaphthalene, a key intermediate in organic synthesis. The information presented is
primarily based on the foundational crystallographic study by J. Trotter, while also addressing
the limitations of this early structural determination. This document is intended to serve as a
valuable resource for researchers in crystallography, medicinal chemistry, and materials
science.

Crystallographic Data

The crystal structure of 1,4-dibromonaphthalene was first determined by J. Trotter in 1961.[1]
The compound crystallizes in the monoclinic system. A summary of the crystallographic data is
presented in Table 1.

Table 1: Crystallographic Data for 1,4-Dibromonaphthalene[1]
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Parameter Value
Crystal System Monoclinic
Space Group P2i1/a

Unit Cell Dimensions a=27.45A
b=16.62 A

c=4.09A

B=91.9°

Volume of Unit Cell 1864.9 As
Molecules per Unit Cell (2) 8
Calculated Density 2.037 g/cm3
Measured Density ~2.0 g/lcm?3

Note on Molecular Dimensions: The original study noted that the high proportion of bromine in
the crystal structure limited the precision of carbon atom localization.[1] Consequently, highly
accurate bond lengths and angles for the naphthalene core were not determined. The analysis
was primarily based on a projection along the short c-axis.[1] Further refinement with modern
techniques would be necessary to establish precise molecular geometry.

Molecular and Crystal Structure

1,4-Dibromonaphthalene (C10HeBrz2) consists of a naphthalene ring system where two
hydrogen atoms at positions 1 and 4 are substituted by bromine atoms. The unit cell contains
eight molecules, with two crystallographically independent molecules in the asymmetric unit.[1]
The arrangement of these molecules in the crystal lattice is determined by intermolecular
interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromonaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b041722#crystal-structure-of-1-4-dibromonaphthalene
https://www.benchchem.com/product/b041722#crystal-structure-of-1-4-dibromonaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041722?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

